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Compound of Interest

Compound Name: Isostearyl benzoate

Cat. No.: B1624267

An In-depth Technical Guide to Isostearyl
Benzoate

For Researchers, Scientists, and Drug Development Professionals
Introduction

Isostearyl benzoate is the ester of isostearyl alcohol and benzoic acid. It is a versatile
compound predominantly utilized in the cosmetics and personal care industries as an
emollient, skin conditioning agent, and hair conditioning agent.[1][2] Its properties as a non-
greasy emollient and an effective solvent also suggest its potential as an excipient in topical
pharmaceutical formulations.[3][4][5] This guide provides a comprehensive overview of the
technical details of isostearyl benzoate, including its chemical identity, physicochemical
properties, and relevant experimental protocols, tailored for a scientific audience.

Chemical Identity and Properties

Isostearyl benzoate is characterized by the following identifiers and properties.
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Property Value Reference
CAS Number 34364-24-4 [6]
Molecular Formula C25H4202 [61[7]
Molecular Weight 374.6 g/mol [61[7]
IUPAC Name 16-methylheptadecyl benzoate  [6]

Benzoic acid, isooctadecyl
Synonyms ester; Isooctadecanol, [6][7]
benzoate; FINSOLV SB

Clear liquid with practically no

Appearance [8]
odor

Freezing Point Approximately -35 °C [8]

Specific Gravity 0.929 [8]

Experimental Protocols

While specific, detailed experimental protocols for isostearyl benzoate in a drug development
context are not widely published, the following sections outline general procedures for its
synthesis and hydrolysis based on established chemical principles and patent literature.

Synthesis of Isostearyl Benzoate

The synthesis of isostearyl benzoate is typically achieved through the Fischer esterification of
isostearyl alcohol with benzoic acid, using an acid catalyst.

Materials:

Isostearyl alcohol

Benzoic acid

Methane sulfonic acid (or another suitable acid catalyst)

Nitrogen gas
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e Apparatus for heating with stirring and distillation
Procedure:

 In areaction vessel equipped with a stirrer, heater, and distillation apparatus, combine
equimolar amounts of isostearyl alcohol and benzoic acid.

e Add a catalytic amount of methane sulfonic acid.

o Heat the mixture under a nitrogen atmosphere with continuous stirring to approximately 155
°C.

o Maintain this temperature to allow the esterification reaction to proceed and to distill off the
water formed during the reaction.

e Continue the reaction until no more water is collected in the distillate.

 After the reaction is complete, the crude isostearyl benzoate can be purified by washing
and vacuum stripping to remove any unreacted starting materials and the catalyst.[3]

Hydrolysis of Isostearyl Benzoate

The hydrolysis of isostearyl benzoate, to yield isostearyl alcohol and benzoic acid (or its salt),
can be performed under acidic or alkaline conditions. Alkaline hydrolysis is generally preferred
as the reaction is irreversible.[9]

Materials:

o Isostearyl benzoate

e Sodium hydroxide solution (dilute)
o Reflux apparatus

e Separatory funnel

« Distillation apparatus
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e Strong acid (e.g., hydrochloric acid)
Procedure:

o Place the isostearyl benzoate in a round-bottom flask and add an excess of a dilute sodium
hydroxide solution.

o Heat the mixture under reflux. The ester will be hydrolyzed to isostearyl alcohol and sodium
benzoate.

 After the reaction is complete, the isostearyl alcohol can be separated by distillation.

o To isolate the benzoic acid, the remaining aqueous solution containing sodium benzoate is
cooled and then acidified with a strong acid, such as dilute hydrochloric acid. This will
precipitate the benzoic acid, which can then be collected by filtration.[9]

Analytical Methods

The analysis of formulations containing isostearyl benzoate and other benzoate esters can be
performed using high-performance liquid chromatography (HPLC).

General HPLC Method for Benzoate Esters:

o Technique: Reversed-phase HPLC is suitable for the separation and quantification of
hydrophobic compounds like isostearyl benzoate.

» Detector: A UV detector can be used for detection, as the benzoate moiety is chromophoric.

o Challenges: In complex formulations, it is necessary to develop a method that can resolve
the isostearyl benzoate peak from other components. Advanced techniques like HPLC
combined with mass spectrometry (LC-MS) can provide higher selectivity and sensitivity.[10]

Applications in Pharmaceutical Formulations

While primarily used in cosmetics, patents suggest the use of isostearyl benzoate in topical
pharmaceutical compositions as a solvent and emollient.[3][4][5] Its non-greasy feel and ability
to solubilize certain active ingredients make it a potentially valuable excipient in dermatological
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preparations.[8] For instance, it has been cited as a component in antifungal compositions and
in formulations for treating skin conditions.[4][11]

Signaling Pathways and Biological Activity

Currently, there is no publicly available scientific literature detailing the interaction of isostearyl
benzoate with specific biological signaling pathways. Its use in pharmaceutical and cosmetic
formulations is based on its physicochemical properties as an excipient rather than on any
known pharmacological activity. Safety assessments have indicated that long-chain alkyl
benzoates like isostearyl benzoate are unlikely to be absorbed into the systemic circulation
due to their low water solubility.[12]

Visualizations

To aid in the understanding of the chemical and functional aspects of isostearyl benzoate, the
following diagrams are provided.
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Synthesis of Isostearyl Benzoate.
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Role as a Carrier in Topical Formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isostearyl benzoate CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624267#isostearyl-benzoate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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